Cas no 451524-35-9 ((6-Methylbenzo[b]thiophen-3-yl)methanol)

• Product Name: (6-Methylbenzo[b]thiophen-3-yl)methanol
• CAS No: 451524-35-9
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 2181849
• PubChem ID: 22494917
• Update Time: 2024-03-01

(6-Methylbenzo[b]thiophen-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Methylbenzo[b]thiophen-3-yl)methanol
• AM100830

• Inchi： 1S/C10H10OS/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6,11H,5H2,1H3
• InChI Key： CIFANOMNOUQPIS-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes